3-Amino-N-(tert-butyl)-2-methylbenzamide

• IUPAC Name: 3-amino-N-tert-butyl-2-methylbenzamide
• InChI: InChI=1S/C12H18N2O/c1-8-9(6-5-7-10(8)13)11(15)14-12(2,3)4/h5-7H,13H2,1-4H3,(H,14,15)
• InChI Key: IXEWVCCLFLNMKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1N)C(=O)NC(C)(C)C
• Molecular Formula: C12H18N2O
• DSSTOX Substance ID: DTXSID70586169
• Molecular Weight: 206.28 g/mol
• CAS No.: 905234-93-7

Description

3-Amino-N-(tert-butyl)-2-methylbenzamide is a useful research compound. Its molecular formula is C12H18N2O and its molecular weight is 206.28 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Chemical Applications :

  • Directed metalation of N-tert-butyl-N-methyl-2-methoxybenzamide has been explored for synthetic applications, such as the synthesis of lunularic acid (Reitz & Massey, 1990).
  • Amino(polyphenolic) ligands, including compounds related to 3-Amino-N-(tert-butyl)-2-methylbenzamide, have been synthesized for their potential use in metal-catalyzed C–H bond functionalization reactions (Chartres et al., 2007).

• Pharmacological Research :

  • Research has been conducted on the behavioral and toxicological responses of certain insect species to compounds structurally similar to this compound, providing insights into potential applications in pest control (Alzogaray, 2015).
  • The compound has been studied for its effects on DNA repair mechanisms, providing valuable information on cellular responses to DNA damage (Lubet et al., 1984).

• Material Science and Chemistry :

  • Investigations into the thermal stability of derivatives of this compound have been carried out, which are important for understanding the compound's behavior under different environmental conditions (Cong & Cheng, 2021).
  • Studies on electrospray mass spectrometry and fragmentation of N-linked carbohydrates derivatized at the reducing terminus have included compounds related to this compound, highlighting its potential applications in analytical chemistry (Harvey, 2000).

Mechanism of Action

The precise mechanism of action for 3-Amino-N-(tert-butyl)-2-methylbenzamide remains incompletely understood. Current understanding suggests that it acts as an enzyme inhibitor by binding to the active site of the enzyme, consequently obstructing substrate binding.